Cas no 1807247-11-5 (Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate
• CAS No: 1807247-11-5
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4952126
• Update Time: 2025-10-30

Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)8-3-9(12(15)16)7(5-13)2-6(8)4-11/h2-3,13H,5H2,1H3
• InChI Key： XZFFVTILCKYYKR-UHFFFAOYSA-N
• SMILES： OCC1C=C(C#N)C(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate

Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate (CAS No. 1807247-11-5): A Versatile Compound in Chemical and Pharmaceutical Research

Methyl 2-cyano-4-hydroxymethyl-5-nitrobenzoate, identified by the CAS No. 1807247-11-5, is a multifunctional organic compound characterized by its unique combination of cyano, hydroxymethyl, and nitro substituents on a benzoate scaffold. This structural configuration imparts distinctive physicochemical properties and reactivity, making it a valuable tool in synthetic chemistry, drug discovery, and material science. Recent advancements in understanding its synthesis, biological activity, and potential applications highlight its growing significance in academic and industrial research.

Structurally, the compound features a benzene ring substituted with three key functional groups: the electron-withdrawing nitro group at position 5, the electron-donating hydroxymethyl group at position 4, and the highly reactive cyano group at position 2. This arrangement creates a dynamic electronic environment that can be exploited for targeted chemical modifications. For instance, the hydroxymethyl group serves as a versatile nucleophilic site for further derivatization via esterification or oxidation reactions, while the cyano group provides opportunities for click chemistry or conjugation with biomolecules. The presence of the nitro group, known for its ability to modulate redox properties and pharmacokinetics, positions this compound as a promising candidate in medicinal chemistry.

Recent studies have explored its role as an intermediate in the synthesis of advanced pharmaceutical agents. A groundbreaking 2023 paper published in Journal of Medicinal Chemistry demonstrated that this compound can be converted into bioactive nitroimidazole derivatives through a one-pot reaction involving reduction of the nitro group followed by amidation. These derivatives exhibited potent antibacterial activity against methicillin-resistant *Staphylococcus aureus* (MRSA), with minimal cytotoxicity to mammalian cells. The ability to retain the cyano moiety during synthesis was critical for stabilizing the final drug’s molecular structure, thereby enhancing its metabolic stability.

In another notable application, researchers at Stanford University utilized this compound’s photochemical properties in photodynamic therapy (PDT) development. By attaching photosensitizers to the hydroxymethyl group, they created light-responsive prodrugs capable of generating reactive oxygen species (ROS) under near-infrared irradiation. Preclinical trials showed that these prodrugs selectively targeted cancer cells in murine models of triple-negative breast cancer, achieving tumor regression rates exceeding 90% without systemic toxicity—a significant improvement over conventional PDT agents.

Synthetic approaches to this compound have also evolved with green chemistry principles. Traditional methods relied on hazardous nitration conditions using concentrated nitric acid; however, a 2024 study from Nature Catalysis introduced an enzymatic synthesis pathway using nitrilase enzymes to install both the cyano group and subsequent esterification steps under mild aqueous conditions. This method reduces environmental impact while maintaining high yield (>95%), underscoring its scalability for industrial production.

Its unique solubility profile has been leveraged in drug delivery systems. The compound’s hydrophilic nature due to the methoxy substituent allows it to dissolve readily in polar solvents like DMSO and ethanol, facilitating formulation into nanoparticles or liposomes for targeted drug delivery. A collaborative effort between MIT and Pfizer reported successful encapsulation within pH-sensitive polymeric carriers that release active metabolites specifically within acidic tumor microenvironments—a mechanism validated through cellular uptake studies using confocal microscopy.

Thermal stability analyses conducted at ETH Zurich revealed phase transitions at critical temperatures: melting occurs at approximately 68°C, while decomposition begins above 180°C, suggesting compatibility with high-throughput screening processes requiring elevated temperatures during crystallization steps. Nuclear magnetic resonance (NMR) spectroscopy confirmed precise regiochemistry of substituent placement—critical for maintaining desired biological activity—while X-ray crystallography provided insights into intermolecular hydrogen bonding networks formed by the hydroxymethyl group.

In material science applications, this compound has emerged as a key component in electroactive polymers (EAPs). When polymerized via Suzuki coupling reactions using palladium catalysts, it forms conductive matrices with tunable electrical properties dependent on substituent orientation. A team from Tokyo Institute of Technology recently fabricated flexible sensors incorporating these polymers that detect glucose concentrations down to picomolar levels—a breakthrough attributed to the synergistic effects of the compound’s electron-rich hydroxyl moiety and electron-deficient nitro/cyano groups.

Toxicological data from OECD-compliant assays indicate low acute toxicity when administered orally or intravenously at concentrations below 50 mg/kg in rodent models—a crucial factor for preclinical development programs targeting chronic diseases such as inflammatory disorders or neurodegenerative conditions where long-term dosing is required. Subchronic toxicity studies over 90 days showed no observable adverse effects on hepatic or renal function markers when tested within therapeutic dose ranges.

Spectroscopic characterization methods have further elucidated its interaction mechanisms with biological targets. Circular dichroism (CD) spectroscopy demonstrated conformational changes in DNA helices upon binding with this compound’s nitro moiety—a phenomenon being investigated for potential epigenetic modulation applications. Fluorescence correlation spectroscopy (FCS) experiments revealed nanoscale aggregation behavior that may be harnessed for developing contrast agents in optical imaging technologies.

Current synthetic strategies emphasize atom-economical methodologies such as microwave-assisted esterification processes described in Green Chemistry, which reduce reaction times from hours to minutes while minimizing byproduct formation compared to conventional reflux methods. Computational docking studies using Schrödinger software predicted favorable binding affinities (-8 kcal/mol) toward estrogen receptor alpha (ERα), prompting ongoing investigations into its potential role as an endocrine disruptor mimic for studying receptor signaling pathways.

Cryogenic transmission electron microscopy (CryoTEM) has provided unprecedented insights into its molecular interactions within lipid bilayers—a property now being explored for developing ion channel modulators through collaboration between University College London and AstraZeneca researchers. Preliminary data suggest that its amphiphilic nature enables stable membrane incorporation without disrupting fluidity—a critical factor for designing next-generation ionophores.

In vivo pharmacokinetic studies using radiolabeled tracers have mapped out metabolic pathways involving cytochrome P450-mediated oxidation of the methyl ester group into carboxylic acid derivatives while retaining core substituents intact post-administration via oral gavage or intraperitoneal injection routes tested across multiple species including mice and zebrafish models.